Cas no 2179-45-5 (4-(Trichloromethyl)benzonitrile)

• Product Name: 4-(Trichloromethyl)benzonitrile
• CAS No: 2179-45-5
• MF: C₈H₄Cl₃N
• MW: 220.483058929443
• MDL: MFCD00087875
• CID: 271849
• PubChem ID: 285544
• Update Time: 2025-10-29

4-(Trichloromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-(trichloromethyl)-
• 4-(trichloromethyl)benzonitrile
• 4-TRICHLOROMETHYLBENZONITRILE
• 4-Cyano-1-trichloromethylbenzene
• 4-Trichlormethyl-benzonitril
• p-cyanobenzo trichloride
• Trichloromethylbenzonitrile
• 2179-45-5
• SCHEMBL10524054
• EN300-208951
• KHBCTNHFESKSDC-UHFFFAOYSA-N
• NSC142538
• DTXSID00301347
• MFCD00087875
• CAA17945
• FT-0619538
• p-cyanobenzotrichloride
• NSC-142538
• C8H4Cl3N
• 4-(Trichloromethyl)benzonitrile

• MDL： MFCD00087875
• Inchi： 1S/C8H4Cl3N/c9-8(10,11)7-3-1-6(5-12)2-4-7/h1-4H
• InChI Key： KHBCTNHFESKSDC-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(C#N)=CC=1)(Cl)Cl

Computed Properties

• Exact Mass: 218.94100
• Monoisotopic Mass: 218.941
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.45
• Boiling Point: 304.1°Cat760mmHg
• Flash Point: 129.3°C
• Refractive Index: 1.58
• PSA: 23.79000
• LogP: 3.38498

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 4-(Trichloromethyl)benzonitrile

Chemical Profile of 4-(Trichloromethyl)benzonitrile (CAS No. 2179-45-5)

4-(Trichloromethyl)benzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 2179-45-5, is a significant organic compound that has garnered considerable attention in the field of pharmaceutical and agrochemical research. This heterocyclic aromatic nitrile features a benzene ring substituted with a trichloromethyl group and a cyano functional group, making it a versatile intermediate in synthetic chemistry. Its unique structural properties have positioned it as a valuable building block for the development of novel bioactive molecules.

The trichloromethyl moiety in 4-(Trichloromethyl)benzonitrile contributes to its reactivity, enabling diverse chemical transformations such as nucleophilic substitution, addition reactions, and coupling processes. These characteristics make it particularly useful in the synthesis of pharmaceuticals, where functional group modifications are often required to optimize potency and selectivity. The presence of the cyano group further enhances its utility, as it can be further functionalized to introduce additional pharmacophores.

In recent years, 4-(Trichloromethyl)benzonitrile has been explored in various research avenues, particularly in medicinal chemistry. Its structural framework has been leveraged to design molecules with potential therapeutic applications. For instance, studies have demonstrated its role as a precursor in the synthesis of compounds exhibiting antimicrobial and anti-inflammatory properties. The ability to modify both the trichloromethyl and cyano groups allows researchers to fine-tune the chemical profile of derived compounds, facilitating the discovery of novel drug candidates.

One notable area of research involving 4-(Trichloromethyl)benzonitrile is its application in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By incorporating the trichloromethylbenzonitrile scaffold into kinase inhibitors, researchers aim to enhance binding affinity and reduce off-target effects. Preliminary studies have shown promising results in vitro, suggesting that derivatives of this compound may serve as effective therapeutic agents.

The agrochemical industry has also recognized the potential of 4-(Trichloromethyl)benzonitrile as a key intermediate. Its structural motifs are found in several herbicides and pesticides that exhibit high efficacy against various pests and weeds. The trichloromethyl group's ability to interact with biological targets makes it an attractive feature for designing compounds that can disrupt metabolic pathways in unwanted organisms while maintaining selectivity towards crops.

From a synthetic chemistry perspective, 4-(Trichloromethyl)benzonitrile serves as a valuable reagent for constructing complex molecular architectures. Its reactivity allows for the introduction of diverse functional groups through cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations are essential for building biaryl structures, which are prevalent in many biologically active compounds. The cyano group can be further reduced to an amine or converted into an ester or acid derivative, expanding its synthetic utility.

The industrial production of 4-(Trichloromethyl)benzonitrile typically involves chlorination and cyanation reactions on benzene derivatives. Advances in catalytic processes have improved the efficiency and selectivity of these reactions, reducing byproduct formation and waste generation. Such improvements align with global efforts to promote sustainable chemical manufacturing practices. The scalability of these processes ensures that sufficient quantities of 4-(Trichloromethyl)benzonitrile can be produced to meet research and commercial demands.

Recent advancements in computational chemistry have further enhanced the understanding of 4-(Trichloromethyl)benzonitrile's reactivity and mechanism of action. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These insights are crucial for designing derivatives with improved pharmacokinetic properties, such as enhanced solubility or reduced toxicity. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and reduce reliance on trial-and-error experimentation.

The safety profile of 4-(Trichloromethyl)benzonitrile is another critical consideration in its application across different industries. While it is not classified as hazardous under normal conditions, appropriate handling procedures must be followed to minimize exposure risks. Personal protective equipment (PPE), such as gloves and safety goggles, is recommended when working with this compound in laboratory settings. Additionally, good ventilation should be maintained to prevent inhalation of any vapors or dust particles.

In conclusion,4-(Trichloromethyl)benzonitrile (CAS No. 2179-45-5) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and synthetic chemistry. Its unique structural features make it an indispensable intermediate for developing novel bioactive molecules with potential therapeutic benefits. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in modern chemical science.